2-chloro-N-[2-(diethylamino)-5-(diethylsulfamoyl)phenyl]acetamide
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Description
2-chloro-N-[2-(diethylamino)-5-(diethylsulfamoyl)phenyl]acetamide is a useful research compound. Its molecular formula is C16H26ClN3O3S and its molecular weight is 375.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Comparative Metabolism in Human and Rat Liver Microsomes
Research by Coleman et al. (2000) on chloroacetamide herbicides, which share a structural resemblance to the specified compound, focused on their metabolism by human and rat liver microsomes. The study revealed differences in metabolic pathways between species, shedding light on the complex metabolic activation that might contribute to their carcinogenic effects. The research emphasizes the importance of understanding interspecies metabolic variations in assessing potential health risks associated with chemical exposure (Coleman, Linderman, Hodgson, & Rose, 2000).
Conformation and Polarity Studies
Ishmaeva et al. (2015) investigated the conformation, polarity, and structure of 2-chloro-N-[2-(methylsulfanyl)phenyl]acetamides, which are structurally similar to the compound of interest. Their work, using dipole moment measurements and quantum chemical calculations, contributes to a deeper understanding of the physicochemical properties of such compounds, relevant for designing molecules with desired biological or chemical activities (Ishmaeva, Alimova, Vereshchagina, Chachkov, Artyushin, & Sharova, 2015).
Antimicrobial Activity of Novel Sulfonamide Derivatives
Ghorab et al. (2015) synthesized novel sulfonamide derivatives using 2-chloro-N-(4-sulfamoylphenyl)acetamides as key intermediates and evaluated their cytotoxic activity against breast and colon cancer cell lines. This study exemplifies the potential pharmaceutical applications of chloroacetamide derivatives in developing new therapeutic agents (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Environmental Impact and Herbicide Activity
Research on the environmental fate and biological activity of chloroacetamide herbicides, including acetochlor and metolachlor, has been conducted to understand their interaction with soil and straw, as well as their efficacy and persistence as herbicides. Banks and Robinson (1986) explored how wheat straw and irrigation impact the reception and activity of these herbicides, providing insights into agricultural practices that could minimize environmental impact while maintaining herbicidal effectiveness (Banks & Robinson, 1986).
Synthesis and Applications in Organic Chemistry
Studies on the synthesis of related chloroacetamide compounds and their applications in organic chemistry have demonstrated their versatility as intermediates in the production of various functionalized molecules. For instance, the formation of five-membered lactams through radical cyclisations of 2-chloro-N-(cycloalk-1-enyl)acetamides showcases the synthetic utility of these compounds in constructing complex organic frameworks, including pharmaceuticals and natural product analogs (Sato, Nakamura, Ikeda, Okada, Ishibashi, & Ikeda, 1992).
Properties
IUPAC Name |
2-chloro-N-[2-(diethylamino)-5-(diethylsulfamoyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26ClN3O3S/c1-5-19(6-2)15-10-9-13(11-14(15)18-16(21)12-17)24(22,23)20(7-3)8-4/h9-11H,5-8,12H2,1-4H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLYDVOSRTOHPBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)S(=O)(=O)N(CC)CC)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901151637 |
Source
|
Record name | 2-Chloro-N-[2-(diethylamino)-5-[(diethylamino)sulfonyl]phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901151637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
375.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1049604-83-2 |
Source
|
Record name | 2-Chloro-N-[2-(diethylamino)-5-[(diethylamino)sulfonyl]phenyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1049604-83-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-N-[2-(diethylamino)-5-[(diethylamino)sulfonyl]phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901151637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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